- An Improved Process for the Preparation of Highly Pure Solifenacin Succinate via Resolution through Diastereomeric CrystallizationOrganic Process Research & Development, 2014, 18(8), 934-940,
Cas no 242478-37-1 (Solifenacin)
Solifenacin (ym905 free base) is a novel muscarinic receptor antagonist with PKI values of 7.6, 6.9 and 8.0 for M1, M2 and M3 receptors, respectively
Solifenacin structure
Solifenacin Properties
Names and Identifiers
-
- Solifenacin
- [(8R)-1-azabicyclo[2.2.2]octan-8-yl] (1S)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate
- Solifenacin intermediate
- YM905
- (1S)-(3R)-1-azabicyclo[2,2,2]oct-3-yl-3,4-dihydro-1-phenyl-2(1H)-isoquinoline carboxylate
- (1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
- (1S,3'R)-quinuclidin-3'-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
- 2(1H)-Isoquinolinecarboxylic acid,3,4-dihydro-1-phenyl-,1-azabicyclo(2.2.2)oct-3-yl ester,(R-(R*,S*))
- 3,4-dihydro-1-phenyl-(1S)-2(1H)-Isoquinolinecarboxylic acid (3R)-1-azabicyclo[2.2.2]oct-3-yl ester
- Unii-A891
- ((8r)-1-azabicyclo(2.2.2)octan-8-yl) (1s)-1-phenyl-3,4-dihydro-1h-isoQUINOLINE-2-carboxylate
- [(3r)-1-azabicyclo[2.2.2]octan-3-yl](1s)-1-phenyl-3,4-dihydro-1hisoquinoline-2-carboxylate
- YM 905
- BDBM50370682
- NSC-759144
- EN300-20343692
- NCGC00168778-06
- AKOS015896445
- (+)-Solifenacin
- CHEBI:135530
- Solifenacin [INN:BAN]
- SOLIFENACIN [INN]
- SOLIFENACIN [VANDF]
- BDBM50344284
- [(3R)-1-azabicyclo[2.2.2]octan-3-yl] (1S)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate
- CHEMBL1200803
- (3R)-1-azabicyclo[2.2.2]octan-3-yl (1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
- solifenacine
- CHEMBL1734
- Soliten
- CS-8096
- A8910SQJ1U
- UNII-A8910SQJ1U
- D95831
- AB01565949_02
- NCGC00168778-01
- 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-1-phenyl-,(3R)-1-azabicyclo[2.2.2]oct-3-yl ester, (1S)-
- DTXSID3048289
- FBOUYBDGKBSUES-VXKWHMMOSA-N
- 1172613-99-8
- YM-905
- NS00098872
- SCHEMBL9971260
- SOLIFENACIN [WHO-DD]
- Solifenacina
- Solifenacin (INN)
- solifenacin-succinate
- HY-A0034
- SCHEMBL188493
- HMS3886O15
- NSC 759144
- solifenacinum
- GTPL7483
- DB01591
- EN300-20176688
- DTXCID8028264
- D08522
- (1S)-(3R)-1-azabicyclo[2.2.2]oct-3-yl-3,4-dihydro-1-phenyl-2(1H)-isoquinolinecarboxylate
- YM905 (free base)
- s5238
- 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-1-phenyl-,1-azabicyclo(2.2.2)oct-3-yl ester, (R-(R*,S*))-
- (S)-(R)-Quinuclidin-3-yl 1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
- G04BD08
- SOLIFENACIN [MI]
- CCG-268199
- 242478-37-1
- YM905 free base
- BRD-K24723746-001-01-1
- BRD-K24723746-036-02-5
- DB-001095
- ((8R)-1-azabicyclo(2.2.2)octan-8-yl)(1S)-1-phenyl-3,4-dihydro-1h-isoquinoline-2-carboxylate
- +Expand
-
- MFCD18910847
- FBOUYBDGKBSUES-VXKWHMMOSA-N
- 1S/C23H26N2O2/c26-23(27-21-16-24-13-10-18(21)11-14-24)25-15-12-17-6-4-5-9-20(17)22(25)19-7-2-1-3-8-19/h1-9,18,21-22H,10-16H2/t21-,22-/m0/s1
- O=C(O[C@@]1([H])C[N@]2CC[C@@H]1CC2)N3CCC4=CC=CC=C4[C@@H]3C5=CC=CC=C5
Computed Properties
- 362.199428g/mol
- 0
- 4
- 0
- 3
- 3
- 362.199428g/mol
- 362.199428g/mol
- 32.8Ų
- 27
- 525
- 0
- 2
- 0
- 0
- 0
- 1
Experimental Properties
- 3.74070
- 32.78000
- 1.648
- 505.5°C at 760 mmHg
- No data available
- 259.5°C
- 生物体外In Vitro:DMSO溶解度≥ 50 mg/mL(137.95 mM)H2O< 0.1 mg/mL(insoluble)*"≥" means soluble可溶, but saturation unknown溶解度未知.
- No data available
- 1.24
Solifenacin Price
Solifenacin Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1R:Et3N, S:PhMe, 30 min, 5-30°C; 30 min, 25-30°C
2.1R:NaH, S:PhMe, 25-30°C; 20 h, 110-115°C; 115°C → 25°C
2.2R:H2O, 20-30°C
2.1R:NaH, S:PhMe, 25-30°C; 20 h, 110-115°C; 115°C → 25°C
2.2R:H2O, 20-30°C
Reference
Solifenacin Raw materials
Solifenacin Preparation Products
Solifenacin Suppliers
WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.
Audited Supplier
(CAS:242478-37-1)
WANG JING LI
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:242478-37-1)
TANG SI LEI
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Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:242478-37-1)
A LA DING
anhua.mao@aladdin-e.com
Solifenacin Related Literature
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1. Recent developments in enantio- and diastereoselective hydrogenation of N-heteroaromatic compoundsRamachandran Gunasekar,Ross L. Goodyear,Ilaria Proietti Silvestri,Jianliang Xiao Org. Biomol. Chem. 2022 20 1794
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Mélanie Hall RSC Chem. Biol. 2021 2 958
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Mina Wadie,Ezzat M. Abdel-Moety,Mamdouh R. Rezk,Hoda M. Marzouk RSC Adv. 2023 13 11642
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Khalid A. M. Attia,Ahmed M. Abdel-Raoof,Ahmed Serag,Sherif M. Eid,Ahmed E. Abbas RSC Adv. 2022 12 17536
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Joerg H. Schrittwieser,Bas Groenendaal,Simon C. Willies,Diego Ghislieri,Ian Rowles,Verena Resch,Johann H. Sattler,Eva-Maria Fischereder,Barbara Grischek,Wolf-Dieter Lienhart,Nicholas J. Turner,Wolfgang Kroutil Catal. Sci. Technol. 2014 4 3657
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Jonathan Barrios-Rivera,Yingjian Xu,Martin Wills,Vijyesh K. Vyas Org. Chem. Front. 2020 7 3312
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Md. Moaz Ahmed Asif,Susmita Roy Lisa,Nazmul Qais RSC Adv. 2023 13 11010
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Tingjie You,Si-Hao Zeng,Jianqiang Fan,Liangliang Wu,Fangyuan Kang,Yungen Liu,Chi-Ming Che Chem. Commun. 2021 57 10711
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Mahmoud A. Tantawy,Soheir A. Weshahy,Mina Wadie,Mamdouh R. Rezk Anal. Methods 2020 12 3368
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Dénes Sóvári,Attila Kormos,Orsolya Demeter,András Dancsó,Gy?rgy Miklós Keser?,Mátyás Milen,Péter ábrányi-Balogh RSC Adv. 2018 8 38598
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:242478-37-1)Solifenacin
99%
25g
244.0